Acid Blue 3 Sodium Salt
Acid Blue 3 Sodium Salt
Brand Name:
Vulcanchem
CAS No.:
20262-76-4
VCID:
VC0033407
InChI:
InChI=1S/C27H32N2O7S2.Na/c1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;+1/p-1
SMILES:
CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+]
Molecular Formula:
Calcium compound: C27H31N2O7S2Ca1/2; Sodium compound: C27H31N2O7S2Na
C27H31N2NaO7S2
C27H31N2NaO7S2
Molecular Weight:
582.7 g/mol
Acid Blue 3 Sodium Salt
CAS No.: 20262-76-4
Reference Standards
VCID: VC0033407
Molecular Formula: Calcium compound: C27H31N2O7S2Ca1/2; Sodium compound: C27H31N2O7S2Na
C27H31N2NaO7S2
Molecular Weight: 582.7 g/mol
CAS No. | 20262-76-4 |
---|---|
Product Name | Acid Blue 3 Sodium Salt |
Molecular Formula | Calcium compound: C27H31N2O7S2Ca1/2; Sodium compound: C27H31N2O7S2Na C27H31N2NaO7S2 |
Molecular Weight | 582.7 g/mol |
IUPAC Name | sodium;4-[[4-(diethylamino)phenyl]-(4-diethylazaniumylidenecyclohexa-2,5-dien-1-ylidene)methyl]-6-hydroxybenzene-1,3-disulfonate |
Standard InChI | InChI=1S/C27H32N2O7S2.Na/c1-5-28(6-2)21-13-9-19(10-14-21)27(20-11-15-22(16-12-20)29(7-3)8-4)23-17-24(30)26(38(34,35)36)18-25(23)37(31,32)33;/h9-18H,5-8H2,1-4H3,(H2-,30,31,32,33,34,35,36);/q;+1/p-1 |
Standard InChIKey | PMLFOMWMYRKZRF-UHFFFAOYSA-M |
SMILES | CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+] |
Canonical SMILES | CCN(CC)C1=CC=C(C=C1)C(=C2C=CC(=[N+](CC)CC)C=C2)C3=CC(=C(C=C3S(=O)(=O)[O-])S(=O)(=O)[O-])O.[Na+] |
Physical Description | Dark blue powder or granules |
Synonyms | (4-(alpha-(p-(diethylamino)phenyl)-2,4-disulfobenzylidene)-2,5-cyclohexadien-1-ylidene)diethylammonium hydroxide inner salt sodium salt acid blue 1 acid blue 3 alphazurine 2G bleu patent V blue patent violet Blue URS Blue VRS C.I. acid blue 1 C.I. acid blue 3 disulfine blue disulphine blue ethanaminium, n-(4-((4-(diethylamino)phenyl)(2,4-disulfophenyl)methylene)-2,5-cyclohexadien-1-ylidene)-n-ethyl-, hydroxide, inner salt, sodium salt patent blue V patent blue violet sodium 4-((4-(diethylamino)phenyl)(4-(diethyliminio)cyclohexa-2,5-dien-1-ylidene)methyl)benzene-1,3-disulphonate sulfan blue sulphan blue |
PubChem Compound | 9916325 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume